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Compound Name: Methoxyphenyl)cyclobutanecarbo
nitrile

CAS No.: 29786-45-6

Cat. No.: B1321512
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CAS Number: 29786-45-6

Introduction: The Strategic Importance of the
Cyclobutane Moiety in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the pursuit of novel molecular scaffolds
that confer advantageous pharmacokinetic and pharmacodynamic properties is a perpetual
endeavor. While aromatic systems have traditionally been a mainstay of drug design, there is a
growing appreciation for the role of saturated, three-dimensional structures in improving key
drug-like attributes.[1] The cyclobutane ring, a four-membered carbocycle, has emerged as a
particularly compelling structural motif.[2][3][4][5][6] Its inherent puckered conformation
introduces a desirable degree of three-dimensionality, moving away from the planarity of many
traditional pharmacophores. This can lead to enhanced binding affinity through better
complementarity with the topographically complex binding sites of biological targets.[1]
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Furthermore, the replacement of metabolically susceptible groups, such as gem-dimethyl or
even aromatic rings, with a cyclobutane moiety can significantly improve metabolic stability, a
critical factor in optimizing a drug candidate's pharmacokinetic profile.[3][4] This guide provides
a comprehensive technical overview of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, a
compound that embodies the potential of the cyclobutane scaffold. We will delve into its
synthesis, physicochemical properties, and potential applications, providing researchers,
scientists, and drug development professionals with the foundational knowledge to leverage
this and similar structures in their research programs.

Physicochemical Properties and Structural Data

A thorough understanding of a compound's physicochemical properties is fundamental to its
application in research and development. The following table summarizes the key identifiers
and properties for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Identifier Value Source
CAS Number 29786-45-6

Molecular Formula C12H13NO

Molecular Weight 187.24 g/mol

Physical Form Liquid (at room temperature)

InChi Key KKMVJOZLYNVVSK-

UHFFFAOYSA-N

Predicted Spectroscopic Data

While a comprehensive set of experimentally derived spectra for 1-(4-
Methoxyphenyl)cyclobutanecarbonitrile is not readily available in the public domain, we can
predict the key spectroscopic features based on its structure and data from analogous
compounds.

* 'H NMR (predicted): The proton NMR spectrum is expected to show characteristic signals for
the aromatic protons of the 4-methoxyphenyl group, likely as two doublets in the range of
6.8-7.5 ppm. The methoxy group will present as a singlet at approximately & 3.8 ppm. The
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protons of the cyclobutane ring will appear as multiplets in the upfield region, likely between
0 2.0-3.0 ppm.

e 13C NMR (predicted): The carbon NMR spectrum will show a signal for the nitrile carbon
around 120-125 ppm. The aromatic carbons will appear in the & 114-160 ppm region, with
the carbon attached to the methoxy group being the most downfield. The quaternary carbon
of the cyclobutane ring will be in the & 40-50 ppm range, and the other cyclobutane carbons
will be further upfield. The methoxy carbon will have a signal around & 55 ppm.

» IR Spectroscopy (predicted): The infrared spectrum will be characterized by a sharp,
medium-intensity peak around 2240 cm~1 corresponding to the C=N stretch of the nitrile
group. Strong C-O stretching bands for the methoxy group will be present in the 1250-1000
cm~* region. Aromatic C-H and C=C stretching vibrations will be observed in the 3100-3000
cm~1 and 1600-1450 cm~1 regions, respectively.

Synthesis of 1-(4-
Methoxyphenyl)cyclobutanecarbonitrile: A
Proposed Protocol

A robust and scalable synthetic route is paramount for the utility of any chemical intermediate.
While a specific, peer-reviewed protocol for the synthesis of 1-(4-
Methoxyphenyl)cyclobutanecarbonitrile is not widely published, a highly plausible and
efficient method can be adapted from the well-documented synthesis of its chloro-analog, 1-(4-
chlorophenyl)cyclobutanecarbonitrile, a key intermediate in the production of the anti-obesity
drug sibutramine. This proposed synthesis involves the alkylation of (4-
methoxyphenyl)acetonitrile with 1,3-dibromopropane.

Reaction Scheme

4-Methoxyphenylacetonitrile + 1,3-Dibromopropane Alkylation 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

NaH, DMSO
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Caption: Proposed synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Detailed Experimental Protocol (Proposed)

This protocol is adapted from the synthesis of 1-(4-chlorophenyl)-1-cyclobutyl cyanide.
Materials:

* (4-Methoxyphenyl)acetonitrile

e 1,3-Dibromopropane

e Sodium hydride (NaH), 60% dispersion in mineral oll
e Anhydrous Dimethyl sulfoxide (DMSO)

* Isopropyl alcohol (IPA)

 Diethyl ether

o Water

o Celite™

Procedure:

o Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a dropping
funnel, and a nitrogen inlet, add sodium hydride (1.1 equivalents) to anhydrous DMSO.

o Addition of Starting Material: Under a nitrogen atmosphere, a solution of (4-
methoxyphenyl)acetonitrile (1 equivalent) and 1,3-dibromopropane (1.2 equivalents) in
anhydrous DMSO is added dropwise to the stirred suspension of sodium hydride at room
temperature (20-25 °C).

o Reaction: The reaction mixture is stirred at room temperature for 2-3 hours. The progress of
the reaction can be monitored by thin-layer chromatography (TLC).
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e Quenching: Upon completion, the reaction is carefully quenched by the slow, dropwise
addition of isopropyl alcohol, followed by the addition of water.

o Work-up: The mixture is filtered through a pad of Celite™ to remove inorganic salts. The filter
cake is washed with diethyl ether. The combined filtrate is transferred to a separatory funnel,
and the organic layer is separated. The aqueous layer is extracted with diethyl ether. The
combined organic layers are washed with water and brine, dried over anhydrous sodium
sulfate, and filtered.

 Purification: The solvent is removed under reduced pressure, and the crude product is
purified by vacuum distillation to yield 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

The Role in Drug Discovery and Development: Field-
Proven Insights

The true value of a chemical entity like 1-(4-Methoxyphenyl)cyclobutanecarbonitrile lies in
its potential applications, particularly in the realm of drug discovery. The incorporation of the
cyclobutane ring is a strategic choice to enhance the three-dimensional character of a
molecule, which is increasingly recognized as a key factor for improving pharmacological
properties and achieving clinical success.[1]

Bioisosteric Replacement and Conformational Rigidity

The cyclobutane moiety can serve as a bioisostere for other common chemical groups. For
instance, it can replace a gem-dimethyl group, maintaining a similar steric profile while
potentially improving metabolic stability and solubility.[3][4] Its rigid, puckered structure also
provides conformational constraint, which can lock a flexible molecule into its bioactive
conformation, thereby reducing the entropic penalty upon binding to its target and potentially
increasing potency.[2][4]

Potential as a Precursor for Novel Therapeutics

Given its structural similarity to the core of the antidepressant drug venlafaxine, 1-(4-
Methoxyphenyl)cyclobutanecarbonitrile represents a valuable starting point for the
synthesis of novel central nervous system (CNS) agents. The nitrile group can be readily
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converted to an amine, which can then be further functionalized to explore a range of
pharmacological targets.

( ' Reduction ' ' Functionalization ' )

Click to download full resolution via product page
Caption: Potential synthetic utility for novel drug candidates.

The exploration of derivatives of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile could lead to
the discovery of new chemical entities with improved efficacy, selectivity, and pharmacokinetic
profiles for a variety of neurological and psychiatric disorders.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 1-
(4-Methoxyphenyl)cyclobutanecarbonitrile.

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).

e Precautionary Statements: P264 (Wash skin thoroughly after handling), P280 (Wear
protective gloves/eye protection/face protection), P302+P352 (IF ON SKIN: Wash with plenty
of water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing).

e Pictograms: GHSO07 (Exclamation mark).

It is imperative to handle this compound in a well-ventilated fume hood and to wear appropriate
personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Conclusion

1-(4-Methoxyphenyl)cyclobutanecarbonitrile stands as a compelling example of a modern
building block for drug discovery. Its key structural feature, the cyclobutane ring, offers a
strategic advantage in the design of molecules with enhanced three-dimensionality and
improved metabolic stability. While this guide has provided a comprehensive overview of its

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1321512/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-1-4-methoxyphenyl-cyclobutanecarbonitrile
https://www.benchchem.com/product/b1321512/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-4-methoxyphenyl-cyclobutanecarbonitrile
https://www.benchchem.com/product/b1321512/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-4-methoxyphenyl-cyclobutanecarbonitrile
https://www.benchchem.com/product/b1321512/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-4-methoxyphenyl-cyclobutanecarbonitrile
https://www.benchchem.com/product/b1321512/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-4-methoxyphenyl-cyclobutanecarbonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321512?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

properties and a proposed synthetic route, the full potential of this compound remains to be
explored. It is our hope that this technical guide will serve as a valuable resource for
researchers and scientists, empowering them to unlock the potential of 1-(4-
Methoxyphenyl)cyclobutanecarbonitrile and other cyclobutane-containing molecules in the
development of the next generation of therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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